3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide

• IUPAC Name: 3-bromo-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C18H12BrN3OS/c19-13-6-3-5-12(11-13)18(23)21-17-16(14-7-4-10-24-14)20-15-8-1-2-9-22(15)17/h1-11H,(H,21,23)
• InChI Key: RSBGGWUCZVNIBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC(=CC=C3)Br)C4=CC=CS4
• Molecular Formula: C18H12BrN3OS
• Molecular Weight: 398.3 g/mol

Description

3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the imidazo[1,2-a]pyridine family, which is known for its diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide is not fully understood. However, studies have suggested that this compound targets the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. By inhibiting this pathway, this compound can induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has also been shown to have other biochemical and physiological effects. Studies have demonstrated that this compound can inhibit angiogenesis, which is the process of forming new blood vessels. This effect could have potential applications in the treatment of diseases such as macular degeneration and cancer. Additionally, this compound has been shown to have anti-inflammatory properties, which could also have therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide in lab experiments is its potency. This compound has been shown to have strong anticancer activity, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its solubility. This compound has low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on 3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide. One area of research could be to investigate its potential as a combination therapy with other anticancer drugs. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and identify its molecular targets. Another area of research could be to explore the potential of this compound in other disease areas, such as macular degeneration and inflammation. Finally, efforts could be made to improve the solubility of this compound, which would make it easier to work with in lab experiments.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic applications. Its strong anticancer activity, ability to inhibit angiogenesis, and anti-inflammatory properties make it a promising candidate for further research. While there are limitations to working with this compound, efforts can be made to improve its solubility and explore its potential in other disease areas. Overall, this compound is a compound that warrants further investigation in scientific research.

Scientific Research Applications

3-bromo-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide has been studied extensively for its potential therapeutic applications. One of the main areas of research has been its anticancer properties. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a promising approach for cancer therapy.